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Compound of Interest

Compound Name:
Ethyl 2-(diethoxyphosphoryl)-3-

methylbutanoate

CAS No.: 35051-50-4

Cat. No.: B104182

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and potential applications of Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate, a

phosphonate ester of interest in organic synthesis and medicinal chemistry.

Core Physical Properties
Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate is a light yellow oil. While comprehensive

experimental data is not widely available, the following table summarizes its known and

predicted physical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b104182#bc-rfq
https://www.benchchem.com/product/b104182/docs?utm_src=pdf-body#in-depth-technical-guide-to-ethyl-2-diethoxyphosphoryl-3-methylbutanoate
https://www.benchchem.com/product/b104182/docs?utm_src=pdf-body#in-depth-technical-guide-to-ethyl-2-diethoxyphosphoryl-3-methylbutanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₁H₂₃O₅P [1]

Molecular Weight 266.27 g/mol [1]

Boiling Point 102-104 °C at 0.4 Torr

Density (predicted) 1.059 g/cm³

Refractive Index (n₂₀/D of a

similar compound)

1.432 (for Ethyl 2-

(diethoxyphosphoryl)butanoate

)

[2]

Solubility
Soluble in dichloromethane

(DCM) and ethyl acetate.

Appearance Light Yellow Oil

CAS Number 35051-50-4 [1]

Synthesis of Ethyl 2-(diethoxyphosphoryl)-3-
methylbutanoate
The primary synthetic route to Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate is the

Michaelis-Arbuzov reaction. This reaction involves the nucleophilic attack of a trialkyl

phosphite, in this case, triethyl phosphite, on an alkyl halide, ethyl 2-bromo-3-methylbutanoate.

[3]

Experimental Protocol: Michaelis-Arbuzov Reaction
While a specific detailed protocol for this exact transformation is not readily available in the

literature, a general procedure can be adapted from established methods for the Michaelis-

Arbuzov reaction.[3][4]

Materials:

Ethyl 2-bromo-3-methylbutanoate

Triethyl phosphite
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Anhydrous, inert solvent (e.g., toluene or xylenes)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a flame-dried round-bottom flask equipped with a magnetic stirrer, reflux condenser, and

nitrogen inlet, add ethyl 2-bromo-3-methylbutanoate (1.0 equivalent).

Add an excess of triethyl phosphite (1.5-2.0 equivalents). The use of excess triethyl

phosphite can also serve as the reaction solvent.

The reaction mixture is heated to a temperature typically ranging from 120°C to 150°C.

The reaction is monitored for the cessation of ethyl bromide evolution, which indicates the

progress of the reaction. The reaction time can vary from several hours to overnight.

Upon completion, the excess triethyl phosphite is removed under reduced pressure.

The crude product is then purified by vacuum distillation to yield Ethyl 2-
(diethoxyphosphoryl)-3-methylbutanoate.

Diagram of the Michaelis-Arbuzov Reaction Workflow:

Reaction Setup Reaction Workup & Purification

Flame-dried flask under N2 Add Ethyl 2-bromo-3-methylbutanoate
and Triethyl phosphite Heat to 120-150 °C Monitor ethyl bromide evolution Remove excess triethyl phosphite

(vacuum) Vacuum distillation Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl 2-(diethoxyphosphoryl)-3-
methylbutanoate via the Michaelis-Arbuzov reaction.

Spectroscopic Characterization
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The structure of Ethyl 2-(diethoxyphosphoryl)-3-methylbutanoate would be confirmed using

standard spectroscopic techniques.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl

ester group (a triplet and a quartet), the ethoxy groups on the phosphorus (overlapping

triplets and quartets), and the protons of the 3-methylbutanoate backbone.

¹³C NMR: The carbon NMR spectrum would display distinct resonances for the carbonyl

carbon of the ester, the carbons of the ethyl and ethoxy groups, and the carbons of the

butanoate chain.

³¹P NMR: The phosphorus-31 NMR spectrum should exhibit a single resonance

characteristic of a phosphonate ester.

IR Spectroscopy: The infrared spectrum would show strong absorption bands for the P=O

and C=O stretching vibrations.

Potential Applications in Drug Development
Phosphonates are a well-established class of compounds in medicinal chemistry, often utilized

as bioisosteres of phosphates due to their enhanced stability against hydrolysis by

phosphatases.[5] While specific biological activities of Ethyl 2-(diethoxyphosphoryl)-3-
methylbutanoate have not been extensively reported, its structural motifs suggest potential

applications as an intermediate in the synthesis of more complex molecules with therapeutic

potential. For instance, phosphonate-containing compounds have been investigated as

enzyme inhibitors, antiviral agents, and anticancer drugs.[5]

The logical relationship for the utility of phosphonates in drug discovery is outlined below.
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Caption: The role of phosphonates as phosphate bioisosteres in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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